3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol, (39Z)-

• IUPAC Name: 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[(Z)-octadec-9-enoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C38H76O11/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-40-21-23-42-25-27-44-29-31-46-33-35-48-37-38-49-36-34-47-32-30-45-28-26-43-24-22-41-20-18-39/h9-10,39H,2-8,11-38H2,1H3/b10-9-
• InChI Key: QYOVMAREBTZLBT-KTKRTIGZSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO
• Molecular Formula: C38H76O11
• Molecular Weight: 709.0 g/mol

Description

3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol, (39Z)-, is a naturally occurring compound found in many plants, fungi, and bacteria. It is composed of a cyclic ether and a hydroxy group, and is a member of the family of compounds known as cyclic ethers. It is a colorless, odorless liquid with a low melting point and a low boiling point. It is a relatively stable compound, and has a wide range of industrial, medical, and scientific applications.

Scientific Research Applications

1. Identification of New Precursors in Hop Varieties

In a study conducted by Chenot, Robiette, & Collin (2019), new compounds related to 3-sulfanylpentan-1-ol were identified and characterized in hop. This includes the discovery of S-3-(1-hydroxylpentyl)cysteine and S-3-(1-hydroxylpentyl)glutathione in various hop varieties, which are essential for hop flavor development.

2. Foldamers in Peptidomimetics

Hill et al. (2001) in their study titled "A field guide to foldamers" discussed various peptidomimetic foldamers, including those related to 3-sulfanylhexan-1-ol (Hill, Mio, Prince, Hughes, & Moore, 2001). These foldamers play a crucial role in the development of novel molecular structures with diverse applications.

3. Stereoisomeric Distribution in Wines

The research by Tominaga, Niclass, Frérot, & Dubourdieu (2006) focused on the enantiomeric distribution of volatile thiols like 3-mercaptohexan-1-ol in different types of wines (Tominaga et al., 2006). This study is significant for understanding the impact of these compounds on wine aroma and flavor.

4. New Esteric Components in Banana Fruit

Shiota (1993) analyzed the volatiles of Delicious banana and identified several components, including esters of hex-4(Z)-en-1-ol, which are related to the compound (Shiota, 1993). This research provides insights into the flavor composition of bananas.

5. Conversion of Precursors During Wine Fermentation

A study by Winter et al. (2011) explored the conversion of cysteine and glutathione conjugates to volatile thiols like 3-mercaptohexan-1-ol during fermentation by Saccharomyces cerevisiae (Winter, Van der Westhuizen, Higgins, Curtin, & Ugliano, 2011). This research is crucial for understanding thiol formation in winemaking.